Cas no 2229181-65-9 (2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one
• CAS No: 2229181-65-9
• MF: C₇H₆F₂OS
• MW: 176.183747768402
• CID: 6212868
• PubChem ID: 165884990
• Update Time: 2025-06-11

2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one
• 2229181-65-9
• EN300-2001465

• Inchi： 1S/C7H6F2OS/c1-4-2-5(11-3-4)6(10)7(8)9/h2-3,7H,1H3
• InChI Key： MFPWRQNPAKHQGP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C(F)F)=O

Computed Properties

• Exact Mass: 176.01074231g/mol
• Monoisotopic Mass: 176.01074231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Additional information on 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one

Research Brief on 2,2-Difluoro-1-(4-methylthiophen-2-yl)ethan-1-one (CAS: 2229181-65-9) in Chemical Biology and Pharmaceutical Applications

The compound 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one (CAS: 2229181-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one as a key intermediate in the synthesis of fluorinated heterocyclic compounds, which are increasingly important in medicinal chemistry. Fluorination is known to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the difluoroethyl group and the methylthiophene moiety in this compound makes it a versatile building block for the development of novel bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, achieving a significant improvement in selectivity and potency.

Another notable application of this compound is in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one displayed broad-spectrum activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

From a synthetic perspective, advancements in the preparation of 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one have been achieved through innovative catalytic methods. A recent publication in Organic Letters described a palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications.

In conclusion, 2,2-difluoro-1-(4-methylthiophen-2-yl)ethan-1-one (CAS: 2229181-65-9) represents a promising scaffold in drug discovery, with demonstrated applications in oncology and infectious disease research. Ongoing studies are expected to further elucidate its mechanistic insights and expand its utility in the development of next-generation therapeutics.